Cas no 1248173-89-8 (2-(Propan-2-yl)-1-(pyrrolidin-2-ylmethyl)-1H-imidazole)

2-(Propan-2-yl)-1-(pyrrolidin-2-ylmethyl)-1H-imidazole is a structurally distinct imidazole derivative characterized by its substituted pyrrolidine and isopropyl functional groups. This compound exhibits potential utility in medicinal chemistry and pharmaceutical research due to its heterocyclic framework, which may confer favorable binding interactions with biological targets. The presence of both imidazole and pyrrolidine moieties suggests possible applications in the development of enzyme inhibitors or receptor modulators. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in organic synthesis. The compound's stability and solubility profile are advantageous for experimental and industrial applications, though detailed pharmacological or toxicological properties would require further investigation.
2-(Propan-2-yl)-1-(pyrrolidin-2-ylmethyl)-1H-imidazole structure
1248173-89-8 structure
Product Name:2-(Propan-2-yl)-1-(pyrrolidin-2-ylmethyl)-1H-imidazole
CAS No:1248173-89-8
MF:C11H19N3
MW:193.288662195206
CID:5047637
Update Time:2025-06-15

2-(Propan-2-yl)-1-(pyrrolidin-2-ylmethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-(propan-2-yl)-1-(pyrrolidin-2-ylmethyl)-1H-imidazole
    • NE58352
    • 2-propan-2-yl-1-(pyrrolidin-2-ylmethyl)imidazole
    • 2-isopropyl-1-(pyrrolidin-2-ylmethyl)-1h-imidazole
    • 2-(Propan-2-yl)-1-(pyrrolidin-2-ylmethyl)-1H-imidazole
    • Inchi: 1S/C11H19N3/c1-9(2)11-13-6-7-14(11)8-10-4-3-5-12-10/h6-7,9-10,12H,3-5,8H2,1-2H3
    • InChI Key: UJQJZRYIEHNFAL-UHFFFAOYSA-N
    • SMILES: N1CCCC1CN1C=CN=C1C(C)C

Computed Properties

  • Exact Mass: 193.158
  • Monoisotopic Mass: 193.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 29.8

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 331.1±15.0 °C at 760 mmHg
  • Flash Point: 154.1±20.4 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(Propan-2-yl)-1-(pyrrolidin-2-ylmethyl)-1H-imidazole Security Information

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Additional information on 2-(Propan-2-yl)-1-(pyrrolidin-2-ylmethyl)-1H-imidazole

Recent Advances in the Study of 2-(Propan-2-yl)-1-(pyrrolidin-2-ylmethyl)-1H-imidazole (CAS: 1248173-89-8)

The compound 2-(Propan-2-yl)-1-(pyrrolidin-2-ylmethyl)-1H-imidazole (CAS: 1248173-89-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a versatile scaffold in drug discovery. Its imidazole core, coupled with the pyrrolidinylmethyl and isopropyl substituents, provides a robust platform for interactions with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase enzymes implicated in cancer progression, suggesting its potential as a lead compound for oncology therapeutics.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 2-(Propan-2-yl)-1-(pyrrolidin-2-ylmethyl)-1H-imidazole. A novel catalytic method utilizing palladium-based catalysts was reported in Organic Letters, achieving a 92% yield under mild conditions. This methodological improvement is critical for scaling up production for preclinical and clinical studies.

Pharmacokinetic studies have also shed light on the compound's metabolic stability and bioavailability. Research published in Drug Metabolism and Disposition indicated that the compound exhibits favorable absorption and distribution profiles in rodent models, with a half-life suitable for once-daily dosing. These findings underscore its potential as a viable candidate for further drug development.

Despite these promising results, challenges remain. Toxicity studies have identified dose-dependent hepatotoxicity in some animal models, necessitating further structural optimization to mitigate adverse effects. Collaborative efforts between academic and industrial researchers are currently underway to address these limitations while preserving the compound's therapeutic efficacy.

In conclusion, 2-(Propan-2-yl)-1-(pyrrolidin-2-ylmethyl)-1H-imidazole represents a compelling area of research in medicinal chemistry. Its multifaceted biological activity and synthetic accessibility position it as a promising candidate for the development of novel therapeutics. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and advancing it through the drug development pipeline.

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